Cas no 2229092-30-0 (tert-butyl N-2-amino-1-(4-nitrophenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(4-nitrophenyl)ethylcarbamate
• CAS No: 2229092-30-0
• MF: C₁₃H₁₉N₃O₄
• MW: 281.307663202286
• CID: 6041580
• PubChem ID: 165670259
• Update Time: 2025-06-08

tert-butyl N-2-amino-1-(4-nitrophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(4-nitrophenyl)ethylcarbamate
• 2229092-30-0
• EN300-1878396
• tert-butyl N-[2-amino-1-(4-nitrophenyl)ethyl]carbamate

• Inchi： 1S/C13H19N3O4/c1-13(2,3)20-12(17)15-11(8-14)9-4-6-10(7-5-9)16(18)19/h4-7,11H,8,14H2,1-3H3,(H,15,17)
• InChI Key： HGROHJONLKGSPV-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)C1C=CC(=CC=1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 281.13755610g/mol
• Monoisotopic Mass: 281.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 110Ų

Additional information on tert-butyl N-2-amino-1-(4-nitrophenyl)ethylcarbamate

tert-butyl N-2-amino-1-(4-nitrophenyl)ethylcarbamate (CAS No. 2229092-30-0): A Comprehensive Overview

tert-butyl N-2-amino-1-(4-nitrophenyl)ethylcarbamate (CAS No. 2229092-30-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Boc-N-(4-nitrophenethyl)glycine, is a protected amino acid derivative that plays a crucial role in the synthesis of complex peptides and proteins. Its unique structural features and chemical properties make it an essential building block in the development of novel therapeutic agents.

The tert-butyl group in tert-butyl N-2-amino-1-(4-nitrophenyl)ethylcarbamate serves as a protecting group for the amino functionality, preventing unwanted side reactions during multi-step syntheses. This protection is particularly important in the context of peptide synthesis, where maintaining the integrity of the amino group is crucial for the formation of desired peptide bonds. The 4-nitrophenyl substituent, on the other hand, imparts additional reactivity and selectivity to the molecule, making it suitable for various chemical transformations.

Recent advancements in medicinal chemistry have highlighted the potential of tert-butyl N-2-amino-1-(4-nitrophenyl)ethylcarbamate in the development of targeted therapies. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound can be effectively used as a prodrug precursor for the delivery of nitric oxide (NO) to specific biological targets. The controlled release of NO from tert-butyl N-2-amino-1-(4-nitrophenyl)ethylcarbamate has shown promising results in treating cardiovascular diseases and cancer.

In addition to its applications in drug delivery, tert-butyl N-2-amino-1-(4-nitrophenyl)ethylcarbamate has been explored for its potential as a scaffold in the design of small molecule inhibitors. A research team at the University of California, San Francisco, reported that this compound can be modified to create potent inhibitors of protein-protein interactions (PPIs). These inhibitors have shown high selectivity and efficacy in disrupting specific PPIs involved in various pathological processes, such as inflammation and neurodegeneration.

The synthesis of tert-butyl N-2-amino-1-(4-nitrophenyl)ethylcarbamate typically involves several well-established chemical reactions. One common approach is to start with N-Boc-glycine, which is then coupled with 4-nitrobenzylamine using a coupling agent such as HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) and a base like DIPEA (Diisopropylethylamine). This reaction yields the desired product with high purity and yield, making it an attractive choice for large-scale synthesis.

The physical and chemical properties of tert-butyl N-2-amino-1-(4-nitrophenyl)ethylcarbamate have been extensively characterized. It is a white crystalline solid with a melting point ranging from 150°C to 155°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

In terms of safety and handling, tert-butyl N-2-amino-1-(4-nitrophenyl)ethylcarbamate should be stored under dry conditions and protected from light to prevent degradation. It is important to handle this compound with appropriate personal protective equipment (PPE), including gloves and safety goggles, to minimize exposure risks. Additionally, proper waste disposal procedures should be followed to ensure environmental safety.

From a regulatory perspective, tert-butyl N-2-amino-1-(4-nitrophenyl)ethylcarbamate is not classified as a hazardous material under current guidelines. However, it is recommended to consult relevant safety data sheets (SDS) and local regulations before handling or using this compound in laboratory settings.

In conclusion, tert-butyl N-2-amino-1-(4-nitrophenyl)ethylcarbamate (CAS No. 2229092-30-0) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an essential tool for synthetic chemists working on the development of novel therapeutic agents. As ongoing research continues to uncover new possibilities for its use, this compound is likely to play an increasingly important role in advancing medical science.